4-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• IUPAC Name: 4-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C21H23ClN2O3/c1-4-11-24-17-10-9-16(12-18(17)27-13-21(2,3)20(24)26)23-19(25)14-5-7-15(22)8-6-14/h5-10,12H,4,11,13H2,1-3H3,(H,23,25)
• InChI Key: WWFQYLUCEKZYBR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl)OCC(C1=O)(C)C
• Molecular Formula: C21H23ClN2O3
• Molecular Weight: 386.9 g/mol

Description

4-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide is a useful research compound. Its molecular formula is C21H23ClN2O3 and its molecular weight is 386.88. The purity is usually 95%.
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Scientific Research Applications

Novel Antibacterial Agents

Research on related compounds has shown promising antibacterial activity, particularly against strains like Staphylococcus aureus and Bacillus subtilis. The design and synthesis of novel analogs with specific structural modifications have been a key approach to enhancing antibacterial efficacy. These findings suggest the potential for structurally similar compounds, including the one , to be explored for antibacterial applications (Palkar et al., 2017).

Heterocyclic Hybrids and NLO Properties

Studies have also been conducted on benzimidazole-tethered oxazepine heterocyclic hybrids, which have shown good to excellent yields and promising nonlinear optical (NLO) properties. This suggests potential applications in materials science, particularly in the development of materials for optical technologies (Almansour et al., 2016).

Serotonin-3 (5-HT3) Receptor Antagonists

Research into compounds related to 4-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide has led to the discovery of potent serotonin-3 (5-HT3) receptor antagonists. These compounds have been studied for their potential in treating various conditions related to serotonin regulation, highlighting the medical applications of such chemical structures (Harada et al., 1995).

Chemistry of Cyclic Aminooxycarbenes

Exploration into the chemistry of cyclic aminooxycarbenes, including reactions with phenols and isocyanates, opens avenues for synthetic organic chemistry applications. Such research provides foundational knowledge that could be applicable to the synthesis and manipulation of complex compounds like this compound (Couture & Warkentin, 1997).